Cas no 124392-79-6 (2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl-)

• Product Name: 2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl-
• CAS No: 124392-79-6
• Molecular Formula: C₂₄H₂₀N₂O
• Molecular Weight: 352.4284
• CID: 175848
• PubChem ID: 3079089

2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl- Properties

Names and Identifiers

• 2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl-
• 9-methyl-2,3-diphenyl-4,5-dihydro-[1]benzoxepino[5,4-c]pyrazole
• 124392-79-6
• 4,5-Dihydro-2,3-diphenyl-9-methyl-2H-(1)benzoxepino(5,4-c)pyrazole
• BRN 4555874
• 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-2,3-diphenyl-9-methyl-
• DTXSID60154311

• InChIKey： WCGPQIKKDRUNLZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H20N2O/c1-17-12-13-22-21(16-17)23-20(14-15-27-22)24(18-8-4-2-5-9-18)26(25-23)19-10-6-3-7-11-19/h2-13,16H,14-15H2,1H3
• SMILES： CC1C=CC2=C(C3=NN(C4=CC=CC=C4)C(C4=CC=CC=C4)=C3CCO2)C=1

Computed Properties

• Exact Mass: 352.1577
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 352.157563
• Heavy Atom Count: 27
• Complexity: 485
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 27

Experimental Properties

• PSA: 27.05
• Refractive Index: 1.651
• Boiling Point: 571.4°Cat760mmHg
• Flash Point: 299.4°C
• Density: 1.18